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Compound of Interest

Compound Name: 2-Bromoquinazoline

Cat. No.: B1527885

An In-depth Exploration of the Structure, Properties, Synthesis, and Applications of a Key
Heterocyclic Building Block.

Introduction: The Significance of 2-
Bromogquinazoline in Modern Chemistry

2-Bromoquinazoline is a halogenated heterocyclic compound that has garnered significant
attention within the scientific community, particularly in the fields of medicinal chemistry and
materials science.[1] Its structure, featuring a bromine atom at the C2 position of the
guinazoline core, imparts unique reactivity, making it a versatile intermediate for the synthesis
of a wide array of more complex molecules. The quinazoline scaffold itself is a prominent
feature in numerous biologically active compounds, and the presence of the bromo-substituent
provides a convenient handle for introducing diverse functionalities through various cross-
coupling reactions. This guide offers a comprehensive overview of 2-bromoquinazoline, from
its fundamental chemical and physical properties to its synthesis, reactivity, and applications,
providing researchers and drug development professionals with a thorough understanding of
this important chemical entity.

Chemical Structure and Identification

The foundational aspect of understanding 2-bromoquinazoline lies in its molecular structure
and key identifiers.
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Chemical Structure

2-Bromoquinazoline consists of a benzene ring fused to a pyrimidine ring, with a bromine
atom attached to the second position of the quinazoline ring system.

2D Structure of 2-Bromoquinazoline

A 2D representation of the 2-Bromoquinazoline molecule, highlighting the fused benzene and
pyrimidine rings with the bromine substituent at the C2 position.

Key Ildentifiers

Identifier Value

IUPAC Name 2-bromoquinazoline[2]

CAS Number 1316275-31-6[2][3]

Molecular Formula CsHsBrN2[2][3]

Canonical SMILES C1=CC=C2C(=C1)C=NC(=N2)Br[2]

InChl Key ZHQSBSGAHYOIQE-UHFFFAOYSA-N[2]

Physicochemical Properties

A summary of the key physical and chemical properties of 2-bromoquinazoline is provided
below.
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Property Value Source

Molecular Weight 209.04 g/mol [3]
White to light yellow

Appearance [4]
powder/crystal

Melting Point 44-48 °C

Boiling Point 115 °C at 0.3 mmHg [415]

Soluble in organic solvents like
Solubility ethanol and dimethyl sulfoxide;  [1]

less soluble in water.

Store in a dry, sealed container
Storage [3]
at 2-8°C.

Synthesis of 2-Bromoquinazoline

The synthesis of 2-bromoquinazoline can be achieved through various methods. One
common approach involves the bromination of a quinazoline precursor. For instance, the use of
a copper(ll) bromide catalyst in DMF can facilitate the C2-H activation and subsequent
bromination.[1] Another reported method involves the reaction of 2-chloroquinazoline with a
brominating agent.

lllustrative Synthetic Workflow

The following diagram illustrates a generalized workflow for the synthesis of 2-
bromoquinazoline derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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for Chemical Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1527885#2-bromoquinazoline-chemical-structure-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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